Cas no 725684-84-4 ([(2S,4R)-4-fluoropyrrolidin-2-yl]methanol)

[(2S,4R)-4-Fluoropyrrolidin-2-yl]methanol is a chiral fluorinated pyrrolidine derivative widely utilized as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its stereochemically defined (2S,4R) configuration and fluorine substitution enhance its utility in designing bioactive molecules, particularly in medicinal chemistry for CNS-targeting drugs and enzyme inhibitors. The hydroxymethyl group at the 2-position provides a versatile handle for further functionalization, enabling diverse derivatization pathways. This compound’s rigid pyrrolidine scaffold and fluorine atom contribute to improved metabolic stability and binding affinity in target interactions. It is commonly employed in the synthesis of peptidomimetics and small-molecule therapeutics, offering precise stereocontrol and efficient synthetic routes. High purity and well-characterized stereochemistry ensure reproducibility in research and industrial applications.
[(2S,4R)-4-fluoropyrrolidin-2-yl]methanol structure
725684-84-4 structure
Product Name:[(2S,4R)-4-fluoropyrrolidin-2-yl]methanol
CAS No:725684-84-4
MF:C5H10FNO
MW:119.137404918671
CID:1756238
PubChem ID:67293840
Update Time:2025-10-13

[(2S,4R)-4-fluoropyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • [(2s,4r)-4-fluoro-2-pyrrolidinyl]methanol
    • [(2S,4R)-4-fluoropyrrolidin-2-yl]methanol
    • SCHEMBL17311063
    • 1198283-68-9
    • MFCD31536533
    • EN300-157712
    • (4-FLUOROPYRROLIDIN-2-YL)METHANOL
    • GDLHZOVMBZPGEL-UHFFFAOYSA-N
    • AKOS006333253
    • 725684-84-4
    • 4-fluoro-2-hydroxymethyl-pyrrolidine
    • 4-fluoro-2-(hydroxymethyl) pyrrolidine
    • SY343582
    • Inchi: 1S/C5H10FNO/c6-4-1-5(3-8)7-2-4/h4-5,7-8H,1-3H2/t4-,5+/m1/s1
    • InChI Key: GDLHZOVMBZPGEL-UHNVWZDZSA-N
    • SMILES: F[C@H]1CN[C@H](CO)C1

Computed Properties

  • Exact Mass: 119.074642105g/mol
  • Monoisotopic Mass: 119.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 32.3Ų

[(2S,4R)-4-fluoropyrrolidin-2-yl]methanol Pricemore >>

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